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Compound of Interest

Compound Name: FFN 102 mesylate

Cat. No.: B2789334

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
FFN 102 mesylate, a fluorescent false neurotransmitter, requires careful handling and disposal
due to the lack of a comprehensive public Safety Data Sheet (SDS). In the absence of specific
hazard data, this compound must be treated as a hazardous substance. This guide provides a
detailed, step-by-step procedure for the safe disposal of FFN 102 mesylate and associated
materials, ensuring compliance with standard laboratory safety protocols.

I. Essential Safety Precautions and Personal
Protective Equipment (PPE)

Given that the full toxicological properties of FFN 102 mesylate are not widely documented, a
cautious approach is mandatory. All handling and disposal procedures should be performed in
a well-ventilated area, preferably within a certified chemical fume hood.

Required Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles are essential to protect against splashes. A face
shield should be worn in situations with a higher risk of splashing.[1][2]

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. For handling
larger quantities or during decontamination, consider double-gloving or using thicker gloves.

[1][2]
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o Body Protection: A standard laboratory coat must be worn at all times. For larger-scale
operations, a chemically resistant apron is recommended.[1][2]

o Foot Protection: Closed-toe shoes are a minimum requirement in any laboratory setting.[3]

Il. Quantitative Data for FFN 102 Mesylate

The following table summarizes the available quantitative data for FFN 102 mesylate, which

can be useful for waste management and solution preparation.[4][5][6]

Property Value Source
Molecular Weight 335.76 g/mol [6]
Molecular Formula C11H10NCIOs-CH3SOsH

CAS Number 1883548-92-2 [6]

o Soluble to 20 mM with gentle
Solubility in Water . [5]
warming
Solubility in DMSO Soluble to 100 mM [5]

lll. Step-by-Step Disposal Protocol for FFN 102
Mesylate

This protocol covers the disposal of pure FFN 102 mesylate, solutions containing the

compound, and contaminated laboratory supplies.
A. Disposal of Unused or Expired FFN 102 Mesylate (Solid Form)

e Do not attempt to dispose of solid FFN 102 mesylate in the regular trash or by washing it

down the drain.[7]

e The original container with the unused compound should be securely sealed and labeled as

"Hazardous Waste."

o The label must clearly identify the contents as "FFN 102 mesylate" and include the

approximate quantity.[7][8]
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o Place the labeled container in a designated hazardous waste accumulation area within the
laboratory.[9][10]

» Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor.[11]

B. Disposal of FFN 102 Mesylate Solutions (Aqueous and Organic)
e Do not dispose of solutions containing FFN 102 mesylate down the sanitary sewer.[12][13]

o Collect all aqueous and organic solutions containing FFN 102 mesylate in a dedicated,
properly labeled hazardous waste container. The container must be compatible with the
solvent used (e.g., a high-density polyethylene container for most solvents).[7]

e The waste container must be labeled "Hazardous Waste" and clearly list all chemical
components, including solvents and an estimated concentration of FFN 102 mesylate.[7]

o Keep the waste container securely capped when not in use and store it in a designated
satellite accumulation area.[9][10]

e Once the container is full, arrange for its disposal through your institution's EHS office.[7]
C. Disposal of Contaminated Labware and Supplies

e Solid Waste: Items such as gloves, pipette tips, and paper towels that are contaminated with
FFN 102 mesylate should be collected in a separate, clearly labeled hazardous waste bag
or container.[13] This container should be designated for solid chemical waste.

o Sharps: Needles, syringes, or other sharps contaminated with FFN 102 mesylate must be
disposed of in a designated sharps container that is puncture-resistant and leak-proof. The
container should be labeled as containing chemically contaminated sharps.

o Glassware: Reusable glassware should be decontaminated. A triple rinse with a suitable
solvent (one in which FFN 102 mesylate is soluble, such as water or DMSO, followed by a
final rinse with a more volatile solvent like ethanol or acetone) is recommended.[8] The
rinsate from this process must be collected and disposed of as liquid hazardous waste.[8]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/product/b2789334?utm_src=pdf-body
https://www.benchchem.com/product/b2789334?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/product/b2789334?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b2789334?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b2789334?utm_src=pdf-body
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/product/b2789334?utm_src=pdf-body
https://www.benchchem.com/product/b2789334?utm_src=pdf-body
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2789334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

[12] After decontamination, the glassware can be washed and reused. Disposable glassware
should be disposed of as hazardous solid waste.

IV. Experimental Workflow and Disposal Pathway

The following diagrams illustrate the logical relationships in the handling and disposal of FFN
102 mesylate.

Caption: Disposal workflow for FFN 102 mesylate from handling to final collection.
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Caption: Decision tree for segregating FFN 102 mesylate waste streams.

By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of FFN 102 mesylate, thereby upholding a culture of
safety and regulatory compliance. Always consult your institution's specific waste disposal
guidelines, as they may have additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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